SPDP-Gly-Pro-NHS ester

• Molecular Formula: C19H22N4O6S2
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C19H22N4O6S2/c24-14(8-11-30-31-15-5-1-2-9-20-15)21-12-18(27)22-10-3-4-13(22)19(28)29-23-16(25)6-7-17(23)26/h1-2,5,9,13H,3-4,6-8,10-12H2,(H,21,24)/t13-/m0/s1
• InChIKey: IQOSIYWDINCCRG-ZDUSSCGKSA-N

SPDP-Gly-Pro-NHS Ester: Technical Specifications and Baseline Characteristics for Procurement Evaluation

SPDP-Gly-Pro-NHS ester (CAS: 2655501-79-2) is a heterobifunctional cleavable linker featuring an amine-reactive N-hydroxysuccinimide (NHS) ester, a thiol-reactive SPDP (succinimidyl 3-(2-pyridyldithio)propionate) moiety, and a Gly-Pro dipeptide segment designed for cathepsin B-mediated cleavage . This linker is characterized by a molecular formula of C19H22N4O6S2 and a molecular weight of 466.53 g/mol . The compound serves as an intermediate for constructing cleavable bioconjugates, particularly antibody-drug conjugates (ADCs), where the SPDP component enables disulfide bond formation with thiol-containing molecules while the NHS ester facilitates conjugation to primary amines . Importantly, the SPDP moiety confers membrane permeability, allowing this linker to participate in intracellular crosslinking reactions .

1

Heterobifunctional amine-to-thiol coupling for cleavable bioconjugate assembly

2

Cathepsin B-cleavable Gly-Pro dipeptide with self-immolative release capability

3

Membrane-permeable SPDP moiety supporting intracellular crosslinking studies

Why SPDP-Gly-Pro-NHS Ester Cannot Be Replaced by Generic SPDP Linkers: Structural and Functional Differentiation

Generic substitution with simpler SPDP-based crosslinkers (e.g., SPDP alone or SPDP-PEG variants) fails to recapitulate the dual-cleavage architecture of SPDP-Gly-Pro-NHS ester, which combines a reducible disulfide bond with an enzymatically cleavable Gly-Pro dipeptide sequence. While SPDP alone provides only glutathione-reducible disulfide cleavage , and SPDP-Val-Cit-PAB linkers rely solely on cathepsin B cleavage of the Val-Cit sequence , SPDP-Gly-Pro-NHS ester integrates both cleavage modalities. Furthermore, the Gly-Pro dipeptide has been characterized as a self-immolative spacer that undergoes rapid cyclization to release alcohol-containing payloads after proteolytic cleavage [1]—a functionality absent in generic SPDP linkers. This multi-mechanism release architecture directly impacts payload release kinetics and tumor selectivity, necessitating compound-specific evaluation rather than class-level substitution.

SPDP-Gly-Pro-NHS Ester

Generic SPDP / SPDP-Val-Cit-PAB

Dual cleavable: reducible disulfide + enzyme-cleavable Gly-Pro

SPDP alone: disulfide cleavage only; SPDP-Val-Cit: enzymatic only, may lack self-immolative alcohol release

Self-immolative Gly-Pro spacer enables alcohol payload release

Val-Cit-PABC linker restricted to amine-containing payloads

Membrane-permeable SPDP for intracellular access

Sulfo-NHS or SMCC-based linkers typically membrane-impermeable

• [1] Howe JM. GlyPro as a self-immolative spacer for the release of payloads from antibody-drug conjugates. Undergraduate Honors Theses, Binghamton University, 2022. Available at: https://orb.binghamton.edu/undergrad_honors_theses/16/ View Source

SPDP-Gly-Pro-NHS Ester: Comparative Quantitative Evidence for Scientific Selection

Comparative Immunogenicity: SPDP-Based Linkers Exhibit Reduced Anti-Linker Antibody Induction Relative to Constrained Maleimide Linkers

In a comparative immunogenicity study evaluating four heterobifunctional crosslinking reagents for peptide-carrier conjugation, SPDP-containing conjugates demonstrated markedly lower linker-specific antibody induction compared to constrained maleimide linkers. The study assessed antibody titers against the linker moieties in immunized animals [1].

Linker immunogenicity

Cross-study comparable

Almost no reactivity (SPDP) vs very high antibody levels (SMCC/MBS)

Lower anti-linker antibody induction may benefit immunogenicity-sensitive conjugate research

Peptide-carrier immunization model; ELISA detection

Evidence Dimension	Anti-linker antibody immunogenicity
Target Compound Data	Almost no detectable reactivity (flexible non-aromatic SPDP linker)
Comparator Or Baseline	SMCC and MBS: Very high linker-specific antibody levels (constrained linkers)
Quantified Difference	Qualitative: 'very high' vs. 'almost no reactivity'
Conditions	Peptide-carrier conjugate immunization model; ELISA detection of anti-linker antibodies

Why This Matters

Lower immunogenicity reduces the risk of anti-drug antibody (ADA) formation that could accelerate conjugate clearance or cause hypersensitivity reactions, a critical parameter for ADC procurement.

• [1] Comparison of four bifunctional reagents for coupling peptides to proteins and the effect of the three moieties on the immunogenicity of the conjugates. Journal of Immunological Methods, 1989. Available at: https://www.sciencedirect.com/science/article/abs/pii/0022175989902986 View Source

Gly-Pro Self-Immolative Spacer Enables Alcohol-Containing Payload Release Not Achievable with Val-Cit-PABC Linkers

The Gly-Pro dipeptide sequence functions as a self-immolative spacer that, upon cathepsin-mediated cleavage of an upstream Val-Cit sequence, undergoes rapid intramolecular cyclization to form a diketopiperazine, releasing alcohol-containing payloads that are inaccessible using standard Val-Cit-PABC linker systems [1].

Payload release chemistry

Class-level inference

Enables alcohol payload release (Gly-Pro) vs amine-restricted (Val-Cit-PABC)

Expands conjugate payload scope to hydroxyl-bearing molecules

In vitro payload release assays; diketopiperazine cyclization

Evidence Dimension	Payload release chemistry compatibility
Target Compound Data	Enables release of alcohol-containing payloads (e.g., dexamethasone)
Comparator Or Baseline	Val-Cit-PABC: restricted to amine-containing payloads
Quantified Difference	Binary compatibility difference (alcohol-capable vs. amine-restricted)
Conditions	Lysosomal cathepsin-mediated cleavage conditions; in vitro payload release assays

Why This Matters

Expands the repertoire of conjugatable payloads to include alcohol-containing therapeutics (e.g., glucocorticoids, certain kinase inhibitors), providing procurement flexibility unavailable with Val-Cit-only linkers.

• [1] Howe JM. GlyPro as a self-immolative spacer for the release of payloads from antibody-drug conjugates. Undergraduate Honors Theses, Binghamton University, 2022. Available at: https://orb.binghamton.edu/undergrad_honors_theses/16/ View Source

Enhanced Disulfide Bond Stability of Sterically Hindered SPDP Analogs Relative to Unhindered SPDP Constructs

A comparative study of Fab-ricin A immunotoxins prepared with water-soluble long-chain crosslinking agents demonstrated that sterically hindered disulfide bonds (S-LC-SMPT) exhibited enhanced in vitro stability relative to non-hindered disulfide bonds (S-LC-SPDP) [1]. This finding establishes a class-level inference regarding the influence of steric environment on SPDP-based linker stability.

Disulfide stability context

Class-level inference

Non-hindered SPDP: baseline stability; sterically hindered SMPT: enhanced stability

Steric environment modulates disulfide lability; may inform linker stability expectations

Fab-ricin A immunotoxin conjugates; in vitro assessment

Evidence Dimension	In vitro disulfide bond stability
Target Compound Data	S-LC-SPDP: baseline disulfide stability (non-hindered)
Comparator Or Baseline	S-LC-SMPT: enhanced disulfide bond stability (sterically hindered)
Quantified Difference	Qualitative: 'enhanced stability' for hindered variant
Conditions	Fab-RTA immunotoxin conjugates in aqueous solution; in vitro stability assessment

Why This Matters

Indicates that the local steric environment around the disulfide bond modulates stability, which may inform linker design optimization and batch-to-batch quality expectations during procurement.

• [1] Chun CJ, Lee KC. Stability and cytotoxicity of Fab-ricin A immunotoxins prepared with water soluble long chain heterobifunctional crosslinking agents. Archives of Pharmacal Research, 1999, 22: 459–463. DOI: 10.1007/BF02979153 View Source

Gly-Pro-Containing Tetrapeptide (GPLG) Demonstrates Superior Cathepsin B Cleavage Kinetics Versus GFLG and VCit Linkers

In a comparative enzymatic study, the Gly-Pro-Leu-Gly (GPLG) tetrapeptide linker exhibited the fastest cathepsin B cleavage within the first 30 minutes of assay incubation compared to GFLG, Val-Cit (VCit), and Val-Ala (VA) linkers, all conjugated to paclitaxel via a PABC-N,N'-dimethylethylenediamine spacer [1]. GPLG also demonstrated higher stability at pH 5.4 and in human and rat plasma samples [1].

Cathepsin B kinetics

Class-level inference

GPLG ranked fastest among GFLG, VCit, VA linkers (initial 30 min)

Gly-Pro-containing sequences may support rapid enzymatic payload release

Paclitaxel conjugates; cathepsin B enzymatic assay

Evidence Dimension	Cathepsin B cleavage rate (initial 30 min)
Target Compound Data	GPLG: fastest cleavage among tested linkers (quantitative ranking)
Comparator Or Baseline	GFLG, VCit, VA: slower initial cleavage rates
Quantified Difference	Qualitative ranking: GPLG > GFLG, VCit, VA
Conditions	Cathepsin B enzymatic assay; paclitaxel conjugates with PABC spacer

Why This Matters

Faster cathepsin B cleavage correlates with more efficient intratumoral payload release, a key performance metric for selecting ADC linker components in procurement decisions.

• [1] Cazzaniga G, Zambra M, Bongiolo S, Prpić H, Fasola E, Arrigoni F, Piarulli U, Gazzola S. Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker for Tumor-Targeting Drug Conjugates. ACS Omega, 2025, 10(36): 41783-41798. DOI: 10.1021/acsomega.5c05758 View Source

SPDP Disulfide Bonds Exhibit Lower Serum Stability Relative to Non-Cleavable Thioether (Maleimide) Linkages

Technical documentation for heterobifunctional crosslinkers indicates that conjugates prepared with non-cleavable maleimide reagents (e.g., SMPB, SMCC) demonstrate greater stability in serum compared to SPDP-derived disulfide conjugates, which are susceptible to reductive cleavage by circulating thiols [1][2].

Serum stability

Class-level inference

SPDP disulfide: lower serum stability; thioether (SMPB/SMCC): higher stability

Disulfide linkage may require stability evaluation for prolonged circulation research

In vitro serum incubation; conjugate integrity assessment

Evidence Dimension	Serum stability
Target Compound Data	SPDP conjugates: lower serum stability (cleavable disulfide)
Comparator Or Baseline	SMPB/SMCC conjugates: higher serum stability (non-cleavable thioether)
Quantified Difference	Qualitative: 'more stable' for thioether linkages
Conditions	In vitro serum incubation; conjugate integrity assessment

Why This Matters

Understanding the relative serum instability of disulfide bonds informs experimental design where prolonged circulation is required versus scenarios where rapid intracellular cleavage is prioritized, guiding appropriate linker selection.

• [1] Soltec Ventures. SMPB (CAS 79886-55-8) Technical Datasheet. Available at: https://soltecventures.com View Source
• [2] Comparison of four bifunctional reagents for coupling peptides to proteins. Journal of Immunological Methods, 1989. Available at: https://www.sciencedirect.com/science/article/abs/pii/0022175989902986 View Source

Membrane Permeability of SPDP Moiety Enables Intracellular Crosslinking Not Achievable with Membrane-Impermeable Linkers

The SPDP component of SPDP-Gly-Pro-NHS ester possesses inherent membrane permeability, enabling it to participate in intracellular crosslinking reactions . This property distinguishes SPDP-based linkers from membrane-impermeable alternatives such as sulfo-SMCC or Sulfo-NHS esters, which are restricted to extracellular or cell-surface conjugation.

Membrane permeability

Data to verify

SPDP moiety: membrane-permeable; sulfo-SMCC: membrane-impermeable

May support intracellular delivery research; verify permeability in target cell models

Cell-based crosslinking assays; source data limited

Evidence Dimension	Membrane permeability for intracellular access
Target Compound Data	SPDP-containing linkers: membrane permeable
Comparator Or Baseline	Sulfo-SMCC, Sulfo-NHS esters: membrane impermeable
Quantified Difference	Binary distinction (permeable vs. impermeable)
Conditions	Cell-based intracellular crosslinking assays

Why This Matters

Membrane permeability enables intracellular target engagement and live-cell conjugation protocols, expanding the experimental applications beyond surface-only modifications and justifying procurement for intracellular delivery studies.

SPDP-Gly-Pro-NHS Ester: Evidence-Backed Application Scenarios for Research and Industrial Use

Construction of ADC Linker-Payloads Requiring Alcohol-Containing Drug Release

SPDP-Gly-Pro-NHS ester enables conjugation of alcohol-containing cytotoxic payloads (e.g., dexamethasone-class glucocorticoids, certain kinase inhibitors) that are incompatible with standard Val-Cit-PABC linker systems [1]. The Gly-Pro dipeptide functions as a self-immolative spacer, undergoing rapid diketopiperazine cyclization after upstream proteolytic cleavage to release the hydroxyl-bearing payload in its unmodified form. This application scenario is particularly relevant for ADCs targeting intracellular antigens where lysosomal cathepsin B cleavage initiates the cascade [1].

Intracellular Crosslinking and Live-Cell Conjugation Studies

The membrane-permeable SPDP moiety of SPDP-Gly-Pro-NHS ester enables intracellular crosslinking applications that are inaccessible using membrane-impermeable alternatives such as sulfo-SMCC or Sulfo-NHS esters . This property supports live-cell bioconjugation protocols, intracellular protein-protein interaction trapping, and subcellular organelle-specific drug delivery where linker penetration across the plasma membrane is a prerequisite.

ADC Development Prioritizing Rapid Intratumoral Payload Release Kinetics

Based on class-level inference from the Gly-Pro-containing GPLG tetrapeptide's demonstrated superiority in cathepsin B cleavage kinetics relative to GFLG and VCit linkers [2], SPDP-Gly-Pro-NHS ester is positioned for ADC programs where rapid intratumoral payload release is prioritized over extended circulatory stability. The faster initial cleavage rate (within 30 minutes) supports efficient drug liberation in cathepsin B-overexpressing tumor microenvironments [2].

Bioconjugate Development Where Low Linker Immunogenicity Is Critical

SPDP-based linkers have demonstrated significantly reduced anti-linker antibody induction compared to constrained maleimide linkers (SMCC, MBS) in comparative immunogenicity studies [3]. SPDP-Gly-Pro-NHS ester is therefore indicated for therapeutic bioconjugate programs where minimizing immunogenicity—and the associated risks of accelerated clearance and hypersensitivity—is a primary design consideration, particularly for chronic dosing regimens or applications in immunocompetent models [3].

Application

Selection Property

Validation Focus

Cleavable conjugate assembly requiring alcohol-compatible payload release

Gly-Pro self-immolative spacer enabling hydroxyl payload liberation

In vitro release assay profiling with alcohol-containing cargos

Intracellular crosslinking and live-cell conjugation studies

Membrane-permeable SPDP moiety

Cell penetration and intracellular labeling efficiency

Cathepsin B-triggered payload release research in tumor models

Gly-Pro-containing cleavable linker with rapid enzyme kinetics potential

Cathepsin B cleavage rate comparison against GFLG/VCit benchmarks

Bioconjugate research where low linker immunogenicity is desired

SPDP-based linker with low anti-linker antibody induction profile

Immunogenicity assessment in peptide-carrier conjugate models

• [1] Howe JM. GlyPro as a self-immolative spacer for the release of payloads from antibody-drug conjugates. Undergraduate Honors Theses, Binghamton University, 2022. Available at: https://orb.binghamton.edu/undergrad_honors_theses/16/ View Source
• [2] Cazzaniga G, Zambra M, Bongiolo S, et al. Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker. ACS Omega, 2025, 10(36): 41783-41798. DOI: 10.1021/acsomega.5c05758 View Source
• [3] Comparison of four bifunctional reagents for coupling peptides to proteins and the effect of the three moieties on the immunogenicity of the conjugates. Journal of Immunological Methods, 1989. Available at: https://www.sciencedirect.com/science/article/abs/pii/0022175989902986 View Source